(2,6-Difluorophenyl)(2-phenylmorpholino)methanone

Specification

• CAS No.: 954066-12-7
• Molecular Formula: C17H15F2NO2
• Molecular Weight: 303.309
• IUPAC Name: (2,6-difluorophenyl)-(2-phenylmorpholin-4-yl)methanone
• Standard InChI: InChI=1S/C17H15F2NO2/c18-13-7-4-8-14(19)16(13)17(21)20-9-10-22-15(11-20)12-5-2-1-3-6-12/h1-8,15H,9-11H2
• Standard InChI Key: YRUQDHJKZXEJIY-UHFFFAOYSA-N
• SMILES: C1COC(CN1C(=O)C2=C(C=CC=C2F)F)C3=CC=CC=C3

Introduction

(2,6-Difluorophenyl)(2-phenylmorpholino)methanone is a synthetic organic compound with a molecular formula of C17H15F2NO. It features a difluorophenyl group attached to a morpholino ring through a carbonyl linker, with a phenyl group also attached to the morpholine moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Biological and Pharmacological Activities

While specific biological activities of (2,6-Difluorophenyl)(2-phenylmorpholino)methanone are not well-documented, compounds with similar structural motifs often exhibit potential in medicinal chemistry. For instance, difluorophenyl groups are known to enhance biological activity in certain pharmaceutical compounds by increasing lipophilicity and influencing interactions with biological targets.

Research Findings and Future Directions

Research on compounds with difluorophenyl and morpholino moieties suggests that these structures can be optimized for various biological activities by modifying the substituents and linkages. For example, the presence of fluorine atoms can enhance the stability and bioavailability of pharmaceutical compounds. Future studies on (2,6-Difluorophenyl)(2-phenylmorpholino)methanone could focus on its potential applications in drug discovery, particularly in areas where morpholine derivatives have shown promise.